1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride
Overview
Description
“1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride” is a chemical compound with the CAS Number: 1005613-94-4 . It has a molecular weight of 194.64 .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride”, has been a subject of research . Various methods have been proposed, including silver-mediated [3 + 2] cycloaddition of alkynes and N-isocyanoiminotriphenylphosphorane (NIITP) .Molecular Structure Analysis
The molecular structure of “1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride” can be represented by the SMILES stringCc1cnn(C)c1S(Cl)(=O)=O .
Scientific Research Applications
Synthesis of Sulfanylated Pyrazoles
1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride: is utilized in the synthesis of sulfanylated pyrazoles. This process is significant in the field of medicinal chemistry as sulfanylated pyrazoles are known for their pharmacological properties. The method is appreciated for being metal- and solvent-free, which aligns with green chemistry principles .
Pharmaceutical Intermediates
This compound serves as an intermediate in pharmaceutical manufacturing. Its role is crucial in the development of drugs that contain pyrazole structures, which are common in molecules designed for therapeutic use .
Chemical Synthesis Enhancement
The compound is involved in chemical synthesis processes where it acts as a sulfonylating agent. This application is particularly important in creating more complex molecules with desired functional groups for further research and development .
Material Science Research
In material science, 1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride is used to modify surfaces or create new materials with specific properties, such as increased resistance to heat or chemicals .
Eco-Friendly Catalysis
The compound has been noted for its use in eco-friendly catalysis. It’s part of innovative protocols that benefit from non-toxic, thermally stable, and cost-effective catalysts, contributing to environmentally friendly chemical processes .
Analytical Chemistry
In analytical chemistry, this compound can be used as a reagent for the detection and quantification of various substances. Its reactive sulfonyl chloride group allows it to bind with other molecules, making it useful for assays and other analytical techniques .
Mechanism of Action
Target of Action
Sulfonyl chloride compounds are generally known to react with amines, alcohols, and other nucleophiles .
Mode of Action
Sulfonyl chlorides are typically electrophilic and can react with nucleophiles to form sulfonamides, sulfonic esters, and other derivatives .
Biochemical Pathways
The compound’s reactivity suggests it could potentially modify proteins or other biomolecules, thereby affecting their function .
Pharmacokinetics
The compound’s reactivity suggests it could potentially be metabolized through reactions with biological nucleophiles .
Action Environment
The action of 1,5-dimethyl-1H-pyrazole-4-sulfonyl chloride can be influenced by various environmental factors. For instance, the compound’s reactivity may be affected by the pH of the environment, as well as the presence of other reactive species .
properties
IUPAC Name |
1,5-dimethylpyrazole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2O2S/c1-4-5(11(6,9)10)3-7-8(4)2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYNDJYIYDFTXCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80588679 |
Source
|
| Record name | 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80588679 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1005613-94-4 |
Source
|
| Record name | 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80588679 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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